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Compound of Interest

3-Dimethylaminopropylchloride
Compound Name:
hydrochloride

Cat. No.: B072642

Introduction to 3-Dimethylaminopropyichloride
Hydrochloride

3-Dimethylaminopropylchloride hydrochloride, identified by the CAS Number 5407-04-5, is
a vital chemical intermediate.[1][2][3][4] It is a white to yellowish crystalline powder that is
soluble in water.[2] In the pharmaceutical industry, it serves as a key building block in the
synthesis of numerous active pharmaceutical ingredients (APIs), including antipsychotics and
antispasmodic drugs.[3] Its precise molecular weight is fundamental for accurate stoichiometric
calculations in these synthetic processes, ensuring reaction efficiency and purity of the final
product.

The Significance of Molecular Weight in Research
and Development

In any chemical synthesis or analysis, molecular weight (MW) is a cornerstone property. It
represents the mass of one mole of a substance, typically expressed in grams per mole ( g/mol
). For the drug development professional, an accurate understanding of MW is non-negotiable
for several reasons:

 Stoichiometric Precision: All synthetic reactions depend on the molar ratios of reactants.
Calculating the required mass of DMAPCI-HCI for a reaction is directly dependent on its
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molecular weight. Errors in this value can lead to incomplete reactions, undesirable side
products, and reduced vyields.

o Solution Preparation: The preparation of solutions with a specific molarity (moles per liter) is
a daily task in research. The molecular weight is the direct conversion factor between the
mass of the solute (in grams) and the number of moles.

» Analytical Characterization: Techniques like mass spectrometry experimentally determine the
mass-to-charge ratio of a molecule, providing a direct verification of the theoretical molecular
weight and confirming the identity and purity of a synthesized compound.

Chemical Formula and Structure

To calculate the molecular weight, one must first establish the precise chemical formula. 3-
Dimethylaminopropylchloride hydrochloride is the hydrochloride salt of 3-chloro-N,N-
dimethylpropan-1-amine. Its structure consists of a propyl chain with a chlorine atom at one
end and a dimethylamino group at the other, which is protonated to form a salt with a chloride

ion.

The molecular formula is consistently cited as C5H13CI2N.[1][5][6] This formula accounts for all
atoms in the compound: the organic cation (C5H12CIN)+ and the chloride anion (CI-).

Below is a diagram illustrating the connectivity of the atoms within the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. CAS 5407-04-5: 3-(Dimethylamino)propyl chloride hydrochlor... [cymitquimica.com]

2. lookchem.com [lookchem.com]

3. 3-(Dimethylamino)propyl chloride hydrochloride-5407-04-5 [ganeshremedies.com]

4. scbt.com [scbt.com]

5. 3-(Dimethylamino)propyl chloride hydrochloride | C5H13CI2N | CID 94308 - PubChem
[pubchem.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b072642?utm_src=pdf-body-img
https://www.benchchem.com/product/b072642?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/5407-04-5/
https://www.lookchem.com/404.htm
https://www.ganeshremedies.com/product/3-(Dimethylamino)propyl-chloride-hydrochloride
https://www.scbt.com/p/3-dimethylamino-1-propyl-chloride-hydrochloride-5407-04-5
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Dimethylamino_propyl-chloride-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Dimethylamino_propyl-chloride-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 6. 3-(DIMETHYLAMINO)PROPYL CHLORIDE HYDROCHLORIDE | 5407-04-5
[chemicalbook.com]

 To cite this document: BenchChem. [3-Dimethylaminopropylchloride hydrochloride molecular
weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072642#3-dimethylaminopropylchloride-
hydrochloride-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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